Cas no 83674-77-5 (4-(o-tolyl)-1,2,3,6-tetrahydropyridine;hydrochloride)

• Product Name: 4-(o-tolyl)-1,2,3,6-tetrahydropyridine;hydrochloride
• CAS No: 83674-77-5
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• MDL: MFCD25970398
• CID: 3514304
• PubChem ID: 20531665
• Update Time: 2025-05-22

4-(o-tolyl)-1,2,3,6-tetrahydropyridine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• PYRIDINE, 1,2,3,6-TETRAHYDRO-4-(2-METHYLPHENYL)-, HYDROCHLORIDE
• 4-(o-tolyl)-1,2,3,6-tetrahydropyridine hydrochloride
• 4-(2-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride
• 4-(o-tolyl)-1,2,3,6-tetrahydropyridine;hydrochloride
• SY154518
• P19805
• 4-(2-Methylphenyl)-1,2,3,6-tetrahydropyridine HCl
• 4-(2-methylphenyl)-1,2,3,6-tetrahydropyridine;hydrochloride
• EN300-133944
• SCHEMBL9530706
• 83674-77-5
• 4-(2-methylphenyl)-1,2,3,6-tetrahydropyridinehydrochloride
• CS-0311865
• AKOS026741635
• MFCD25970398
• 972-991-6
• IDA67477

• MDL： MFCD25970398
• Inchi： 1S/C12H15N.ClH/c1-10-4-2-3-5-12(10)11-6-8-13-9-7-11;/h2-6,13H,7-9H2,1H3;1H
• InChI Key： BTBHPEPDBJEDRI-UHFFFAOYSA-N
• SMILES： Cl.N1CC=C(C2C=CC=CC=2C)CC1

Computed Properties

• Exact Mass: 209.0971272g/mol
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 4-(o-tolyl)-1,2,3,6-tetrahydropyridine;hydrochloride

Research Briefing on 4-(o-tolyl)-1,2,3,6-tetrahydropyridine;hydrochloride (CAS: 83674-77-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 4-(o-tolyl)-1,2,3,6-tetrahydropyridine;hydrochloride (CAS: 83674-77-5) as a promising compound for therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies, methodologies, and findings related to this compound, ensuring that professionals in the field are well-informed about its potential and current developments.

The compound 4-(o-tolyl)-1,2,3,6-tetrahydropyridine;hydrochloride has garnered attention due to its structural similarity to known bioactive molecules, particularly those targeting the central nervous system (CNS). Recent studies have explored its pharmacological properties, including its binding affinity to specific receptors and its potential as a precursor for more complex drug molecules. The CAS number 83674-77-5 serves as a unique identifier, facilitating precise tracking of research and regulatory compliance.

One of the key areas of investigation has been the synthesis and optimization of 4-(o-tolyl)-1,2,3,6-tetrahydropyridine;hydrochloride. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize its purity and structural integrity. These efforts are crucial for ensuring the compound's suitability for further preclinical and clinical studies.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of neurotransmitter systems. Preliminary results suggest that it may influence dopamine and serotonin pathways, which are critical targets for treating neurological and psychiatric disorders. However, further research is needed to elucidate its exact mechanism of action and to assess its safety profile.

The therapeutic potential of 4-(o-tolyl)-1,2,3,6-tetrahydropyridine;hydrochloride extends beyond CNS disorders. Recent findings indicate its applicability in oncology, where it has shown promise as an inhibitor of specific enzymes involved in tumor progression. These findings open new avenues for drug development and highlight the compound's versatility.

Despite these promising developments, challenges remain. The compound's pharmacokinetics, including its absorption, distribution, metabolism, and excretion (ADME) properties, require thorough investigation. Additionally, scalable synthesis methods must be developed to support large-scale production for clinical trials.

In conclusion, 4-(o-tolyl)-1,2,3,6-tetrahydropyridine;hydrochloride (CAS: 83674-77-5) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse pharmacological properties and potential therapeutic applications warrant continued exploration. Future studies should focus on optimizing its synthesis, elucidating its mechanisms of action, and advancing it through the drug development pipeline.